2-[4-(Propan-2-yl)cyclohexylidene]acetic acid

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(4-propan-2-ylcyclohexylidene)acetic acid
• InChI: InChI=1S/C11H18O2/c1-8(2)10-5-3-9(4-6-10)7-11(12)13/h7-8,10H,3-6H2,1-2H3,(H,12,13)
• InChI Key: ZISPFQDCOULLMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(=CC(=O)O)CC1

Description

2-[4-(Propan-2-yl)cyclohexylidene]acetic acid is a cyclohexylidene-substituted acetic acid derivative characterized by a conjugated double bond in the cyclohexane ring and a carboxylic acid functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid typically involves the following steps:

Formation of the Cyclohexylidene Ring: The cyclohexylidene ring can be synthesized through a series of cyclization reactions involving appropriate precursors.

Introduction of the Propan-2-yl Group: The propan-2-yl group is introduced via alkylation reactions using suitable alkylating agents.

Attachment of the Acetic Acid Moiety: The acetic acid moiety is attached through esterification or acylation reactions.

Industrial Production Methods

Industrial production of 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Propan-2-yl)cyclohexylidene]acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents and nucleophiles are often employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-[4-(Propan-2-yl)cyclohexylidene]acetic acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including anti-inflammatory and analgesic properties.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties	References
2-[4-(Propan-2-yl)cyclohexylidene]acetic acid	C11H16O2	196.24*	4-isopropylcyclohexylidene, acetic acid	High lipophilicity, moderate acidity
2-[5-Methyl-2-(propan-2-yl)cyclohexylidene]acetic acid	C12H20O2	196.286	5-methyl, 2-isopropylcyclohexylidene	Increased steric hindrance
2-[4-(Acetyloxy)cyclohexylidene]acetic acid	C10H14O4	198.22	Acetyloxy group	Enhanced polarity and solubility
Methyl 2-[4-(4-hydroxyphenyl)cyclohexylidene]acetate	C16H18O3	258.31	4-hydroxyphenyl, methyl ester	Ester form improves volatility
2-(4-Fluoro-2-{[4-(propan-2-yl)phenyl]sulfanyl}phenyl)acetic acid	C17H17FO2S	304.4	Fluorophenyl, sulfanyl group	Electron-withdrawing effects
{3,5-Dichloro-4-[4-hydroxy-3-(propan-2-yl)phenoxy]phenyl}acetic acid	C17H16Cl2O4	363.22	Dichlorophenyl, phenolic ether	High bioactivity potential

*Calculated based on formula; slight discrepancies may arise from experimental measurements.

Key Observations:

Substituent Effects on Acidity :

• Electron-withdrawing groups (e.g., -CF3 in 2-[(1E)-3-(trifluoromethyl)cyclohexylidene]acetic acid ) increase the acidity of the carboxylic acid group compared to the isopropyl-substituted target compound.
• Bulky substituents like 4-isopropyl (target compound) or 5-methyl (C12H20O2 analog ) reduce solubility in polar solvents due to increased hydrophobicity.

Functional Group Modifications: Ester Derivatives: Methyl esterification (e.g., methyl 2-[4-(4-hydroxyphenyl)cyclohexylidene]acetate ) reduces hydrogen-bonding capacity, enhancing volatility and altering pharmacokinetic profiles.

Aromatic vs. Aliphatic Systems :

• Compounds with aromatic rings (e.g., 4-hydroxyphenyl or dichlorophenyl ) exhibit UV absorption and π-π stacking interactions, making them suitable for spectroscopic analysis or drug design.
• Cyclohexylidene-based systems (target compound) offer conformational rigidity, which may enhance binding specificity in biological targets.

Biological Activity

2-[4-(Propan-2-yl)cyclohexylidene]acetic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid typically involves the condensation of cyclohexanone derivatives with acetic acid in the presence of suitable catalysts. The resulting compound is characterized using techniques such as NMR spectroscopy, IR spectroscopy, and elemental analysis to confirm its structure and purity.

Biological Activity

The biological activity of 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid has been investigated in various studies, focusing primarily on its antimicrobial and anti-inflammatory properties.

Antimicrobial Activity

Research indicates that 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid exhibits significant antimicrobial activity against a range of bacterial strains. The compound has been tested against both Gram-positive and Gram-negative bacteria, demonstrating varying degrees of inhibition.

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	20	15
Escherichia coli	18	20
Pseudomonas aeruginosa	22	10

These results suggest that the compound could be a promising candidate for developing new antimicrobial agents, particularly against resistant strains.

Anti-inflammatory Activity

In addition to its antimicrobial properties, this compound has shown potential anti-inflammatory effects. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines in activated macrophages. The mechanism appears to involve the modulation of signaling pathways associated with inflammation.

The precise mechanisms by which 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid exerts its biological effects are still under investigation. However, preliminary findings suggest that it may interact with specific receptors or enzymes involved in inflammatory responses and microbial growth.

Case Studies

• Case Study on Antimicrobial Efficacy : A study conducted on a series of cyclohexylidene derivatives, including our compound, demonstrated a correlation between structural modifications and antimicrobial potency. The presence of bulky substituents was found to enhance activity against resistant bacterial strains .
• Inflammation Model : In an experimental model of inflammation induced by lipopolysaccharides (LPS), treatment with 2-[4-(Propan-2-yl)cyclohexylidene]acetic acid resulted in a significant reduction in inflammatory markers compared to control groups .